Cas no 4098-71-9 (Isophorone diisocyanate)

• Product Name: Isophorone diisocyanate
• CAS No: 4098-71-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD00064956
• CID: 44742
• PubChem ID: 169132
• Update Time: 2026-05-14

Isophorone diisocyanate Chemical and Physical Properties

Names and Identifiers

• isophorone diisocyanate, mixture of stereo isomers
• 3-ISOCYANATOMETHYL-3,5,5-TRIMETHYLCYCLOHEXYL ISOCYANATE
• 5-ISOCYANATO-1-ISOCYANATOMETHYL-1,3,3-TIMETHYLCYCLOHEXANE
• 5-ISOCYANATO-1-(ISOCYANATOMETHYL)-1,3,3-TRIMETHYLCYCLOHEXANE
• ipdi
• ISOPHORONE DIISOCYANATE
• 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-cyclohexan
• diisocyanated’isophorone
• isocyanicacid,methylene(3,5,5-trimethyl-3,1-cyclohexylene)ester
• isophoronediaminediisocyanate
• Isophorone diisocyanate (mixture of isomers)
• IsophoroneDiisocyanat
• Cyclohexane, 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-
• ISOPHORENEDIISOCYANATE
• ISOPHORONDIISOCYANATE
• Isophorondiisocyanat
• 3-Isocyanatmethyl-3,5,5-trimethylcyclohexylisocyanat
• 3-isocyanatomethyl-3,5,5-trimethylcyclohexyl isocyanate isophorone di-isocyanate
• 1,1,5,5-Tetramethylcyclohexane-a-1,3-diisocyanate
• 3-Isocyanatomethyl-3,5,5-trimethylcyclohexyl Isocyanate (mixture of isomers)
• Isophorone Diisocyanate(mixture of isomers)
• Isophorone diisocyanate, 99%
• Isophorone diisocyanate

• MDL： MFCD00064956
• Inchi： 1S/C12H18N2O2/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15/h10H,4-7H2,1-3H3
• InChI Key： NIMLQBUJDJZYEJ-UHFFFAOYSA-N
• SMILES： CC1(C)CC(CC(C)(C1)CN=C=O)N=C=O
• BRN： 2726467

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Color/Form: Colorless or slightly yellow liquid
• Density: 1.049 g/mL at 25 °C(lit.)
• Melting Point: -60°C(lit.)
• Boiling Point: 159°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 325.4 ° f < br / > Celsius: 163 ° C < br / >
• Refractive Index: n20/D 1.484(lit.)
• Solubility: Miscible with esters, ketones, ethers, and aromatic and aliphatic hydrocarbons.
• Water Partition Coefficient: <0.1 g/100 mL at 25 ºC
• Stability/Shelf Life: Reacts with all substances containing active hydrogen, such as acids, amines, water, phenols, mercaptans, amides, urea. Probably moisture sensitive.
• PSA: 58.86000
• LogP: 2.24300
• Sensitiveness: Moisture Sensitive

Isophorone diisocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H317,H319,H331,H334,H335,H411
• Warning Statement： P261,P273,P280,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2290 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 26-36/37/38-42/43-51/53
• Safety Instruction： S26-S28-S38-S45-S61
• RTECS：NQ9370000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.7-4.5%(V)
• Storage Condition：0-10°C
• Risk Phrases：R22; R36/37/38; R42/43; R51/53
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides